molecular formula C23H26N2O5S B11308417 4-methoxy-N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide

4-methoxy-N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide

Cat. No.: B11308417
M. Wt: 442.5 g/mol
InChI Key: SYFMRRMZVKWXPW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 4-methoxy-N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide is a structurally complex small molecule characterized by:

  • A pyrrol ring substituted with a 2-methoxyethyl group, 4,5-dimethyl groups, and a phenylsulfonyl moiety.
  • A 4-methoxybenzamide group linked to the pyrrol core.
  • A molecular weight of approximately 565.66 g/mol (inferred from structurally related compounds in ) .

Properties

Molecular Formula

C23H26N2O5S

Molecular Weight

442.5 g/mol

IUPAC Name

N-[3-(benzenesulfonyl)-1-(2-methoxyethyl)-4,5-dimethylpyrrol-2-yl]-4-methoxybenzamide

InChI

InChI=1S/C23H26N2O5S/c1-16-17(2)25(14-15-29-3)22(21(16)31(27,28)20-8-6-5-7-9-20)24-23(26)18-10-12-19(30-4)13-11-18/h5-13H,14-15H2,1-4H3,(H,24,26)

InChI Key

SYFMRRMZVKWXPW-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N(C(=C1S(=O)(=O)C2=CC=CC=C2)NC(=O)C3=CC=C(C=C3)OC)CCOC)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methoxy-N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the following steps:

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and process optimization to minimize waste and reduce production costs.

Mechanism of Action

The mechanism of action of 4-methoxy-N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes or receptors, leading to changes in cellular processes. The exact mechanism depends on the specific application and the biological system being studied .

Comparison with Similar Compounds

Table 1: Key Structural Features and Properties

Compound Name/Identifier Molecular Weight (g/mol) Key Substituents/Functional Groups Notable Properties/Inferences
Target Compound ~565.66 4-methoxybenzamide, phenylsulfonyl, 2-methoxyethyl, 4,5-dimethyl-pyrrol High lipophilicity due to aromatic and alkyl groups; sulfonamide may enhance protein binding.
4-(4-amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-N-methylbenzenesulfonamide () 589.1 Fluorophenyl, chromen-4-one, pyrazolopyrimidine, methylbenzenesulfonamide Fluorine atoms may improve metabolic stability; chromen-4-one could confer fluorescence .
871486-55-4 () N/A 4-methoxybenzenesulfonamide, 2-methoxy-morpholinylsulfonylphenyl Morpholine sulfonyl group likely enhances solubility; dual methoxy groups increase polarity .
313533-45-8 () N/A Cyclohexylamino sulfonyl, methylphenyl benzamide Cyclohexyl group increases lipophilicity; methylphenyl may sterically hinder binding .
N-(1-benzyl-3-cyano-4,5-dimethyl-1H-pyrrol-2-yl)-4-methoxy-N-[(4-methoxyphenyl)sulfonyl]benzenesulfonamide () 565.66 Dual sulfonamide, benzyl, cyano, 4-methoxyphenyl Dual sulfonamides may enhance acidity; cyano group introduces electron-withdrawing effects .

Substituent Effects on Physicochemical Properties

  • Electron-Withdrawing vs. Electron-Donating Groups: The target compound’s 4-methoxybenzamide (electron-donating) contrasts with cyano (electron-withdrawing) in . This affects charge distribution and binding to targets like kinases or proteases. Fluorine substituents () increase electronegativity and metabolic stability but may reduce solubility .
  • Solubility and Lipophilicity: The morpholine sulfonyl group in 871486-55-4 () introduces polarity, likely improving aqueous solubility compared to the target compound’s phenylsulfonyl group .

Biological Activity

The compound 4-methoxy-N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide is a synthetic derivative that has garnered interest in pharmacological research due to its potential biological activities. This article reviews its biological activity, focusing on its antiproliferative effects, antiviral properties, and mechanisms of action based on diverse research findings.

Antiproliferative Activity

Recent studies have highlighted the antiproliferative effects of various derivatives related to benzamide compounds. For instance, compounds similar to 4-methoxy-N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide have shown significant inhibition of cancer cell lines.

Case Study: Antiproliferative Effects

A study evaluated the antiproliferative activity of several benzamide derivatives against various cancer cell lines, including MCF-7 (breast cancer), HCT116 (colon cancer), and HEK293 (human embryonic kidney) cells. The following table summarizes the IC50 values (the concentration required for 50% inhibition) observed:

CompoundCell LineIC50 (µM)
4-Methoxy-N-[1-(2-methoxyethyl)-...MCF-73.1
4-Methoxy-N-[1-(2-methoxyethyl)-...HCT1165.3
4-Methoxy-N-[1-(2-methoxyethyl)-...HEK2934.0

These results indicate that the compound exhibits selective antiproliferative activity, particularly against breast cancer cells .

Antiviral Activity

The compound's structure suggests potential antiviral properties, similar to other N-phenylbenzamide derivatives that have been studied for their ability to inhibit viral replication.

Research indicates that compounds with a similar structure can enhance the intracellular levels of APOBEC3G (A3G), a protein known to inhibit the replication of various viruses, including Hepatitis B virus (HBV). The mechanism involves increasing A3G levels in infected cells, thereby reducing viral load .

Pharmacokinetic Profile

The pharmacokinetic properties of 4-methoxy-N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide have been assessed in animal models. Studies demonstrated favorable absorption and distribution characteristics, indicating potential for therapeutic use.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.